Cas no 126352-69-0 (4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine)

• Product Name: 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• CAS No: 126352-69-0
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD08273904
• CID: 105307
• PubChem ID: 135627629
• Update Time: 2025-04-18

4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine,4,5,6,7-tetrahydro-
• 1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
• 5-a]pyriMidine
• 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
• 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyriMidine 2HCl
• 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine(HCl salt)
• 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine hydrochloride
• CS-D0070
• SCHEMBL2171197
• PB14574
• 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrimidine, AldrichCPR
• F2147-1249
• Z955060542
• EN300-60775
• DS-10970
• HJFZVTDRWQVFDN-UHFFFAOYSA-N
• SY044946
• FT-0645773
• MFCD08273904
• 126352-69-0
• AKOS005167997
• Pyrazolo[1,5-a]pyrimidine, 4,5,6,7-tetrahydro-
• W-205245
• AMY23508
• DTXSID60567902
• A805549
• 7-tetrahydropyrazolo[1
• DB-028088
• STK352055

• MDL： MFCD08273904
• Inchi： 1S/C6H9N3/c1-3-7-6-2-4-8-9(6)5-1/h2,4,7H,1,3,5H2
• InChI Key： HJFZVTDRWQVFDN-UHFFFAOYSA-N
• SMILES： N12C(=CC=N1)NCCC2

Computed Properties

• Exact Mass: 123.08000
• Monoisotopic Mass: 123.079647
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.6
• XLogP3: 0.6

Experimental Properties

• Density: 1.33
• Boiling Point: 290 ºC
• Flash Point: 129 ºC
• Refractive Index: 1.689
• PSA: 29.85000
• LogP: 0.83670

4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：